Cas no 93913-74-7 (5,8,11,14-Eicosatetraenoicacid, propyl ester, (5Z,8Z,11Z,14Z)-)

• Product Name: 5,8,11,14-Eicosatetraenoicacid, propyl ester, (5Z,8Z,11Z,14Z)-
• CAS No: 93913-74-7
• MF: C₂₃H₃₈O₂
• MW: 346.546627521515
• CID: 797347
• PubChem ID: 16218889
• Update Time: 2025-10-31

5,8,11,14-Eicosatetraenoicacid, propyl ester, (5Z,8Z,11Z,14Z)- Chemical and Physical Properties

Names and Identifiers

• 5,8,11,14-Eicosatetraenoicacid, propyl ester, (5Z,8Z,11Z,14Z)-
• ARACHIDONIC ACID PROPYL ESTER
• Arachidonic acid propyl ester,cis,cis,cis,cis-5,8,11,14-Eicosatetraenoic acid propyl ester
• cis,cis,cis,cis-5,8,11,14-eicosatetraenoic acid propyl ester
• PROPYL ARACHIDONATE
• PROPYL (5Z,8Z,11Z,14Z)-ICOSA-5,8,11,14-TETRAENOATE
• MFCD00056308
• Propyl arachidonate, ~90%
• SCHEMBL3660027
• (5Z,8Z,11Z,14Z)-Propyl icosa-5,8,11,14-tetraenoate
• 93913-74-7

• Inchi： 1S/C23H38O2/c1-3-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-23(24)25-22-4-2/h8-9,11-12,14-15,17-18H,3-7,10,13,16,19-22H2,1-2H3/b9-8-,12-11-,15-14-,18-17-
• InChI Key： FVYDLXGAUHZBJE-GKFVBPDJSA-N
• SMILES： O(CCC)C(CCC/C=C\C/C=C\C/C=C\C/C=C\CCCCC)=O

Computed Properties

• Exact Mass: 346.28700
• Monoisotopic Mass: 346.287180451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 17
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 4
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.897
• Boiling Point: 432.1°C at 760 mmHg
• Flash Point: 99.2°C
• Refractive Index: 1.484
• PSA: 26.30000
• LogP: 7.08530

5,8,11,14-Eicosatetraenoicacid, propyl ester, (5Z,8Z,11Z,14Z)- Security Information

• Hazardous Material transportation number：UN 2845
• WGK Germany：3
• Safety Term：4.2
• Packing Group：I
• HazardClass：4.2
• PackingGroup：I
• Storage Condition：−20°C

Additional information on 5,8,11,14-Eicosatetraenoicacid, propyl ester, (5Z,8Z,11Z,14Z)-

Introduction to 5,8,11,14-Eicosatetraenoic Acid, Propyl Ester, (5Z,8Z,11Z,14Z)- (CAS No. 93913-74-7)

5,8,11,14-Eicosatetraenoic Acid, Propyl Ester, (5Z,8Z,11Z,14Z)-, identified by the CAS number 93913-74-7, is a specialized compound that has garnered significant attention in the field of biochemistry and pharmacology due to its unique molecular structure and potential biological activities. This compound belongs to the class of polyunsaturated fatty acid esters, which are known for their diverse roles in cellular signaling and metabolic processes. The specific configuration of double bonds in the (5Z,8Z,11Z,14Z) form contributes to its distinct chemical properties and reactivity.

The molecular formula of this compound is C₂₁H₃₈O₄, reflecting its composition of twenty-one carbon atoms, thirty-eight hydrogen atoms, and four oxygen atoms. The presence of four double bonds in the carbon chain imparts a high degree of unsaturation, making it a valuable candidate for studies involving lipid metabolism and inflammatory pathways. The propyl ester moiety at one end of the molecule enhances its solubility in both aqueous and organic solvents, facilitating its use in various biochemical assays and drug delivery systems.

In recent years, research on polyunsaturated fatty acid derivatives has expanded significantly, particularly in the context of their therapeutic potential. Studies have indicated that compounds with similar structures to 5,8,11,14-Eicosatetraenoic Acid, Propyl Ester, (5Z,8Z,11Z,14Z)- may exhibit anti-inflammatory and immunomodulatory effects. These properties are attributed to their ability to interact with various cell surface receptors and intracellular signaling pathways. For instance, the (5Z,8Z,11Z,14Z) configuration is known to influence the activity of lipoxygenases and cyclooxygenases, enzymes that play crucial roles in the production of prostaglandins and leukotrienes—mediators of inflammation.

One of the most compelling areas of research involving this compound is its potential application in cardiovascular health. Polyunsaturated fatty acids are well-documented for their role in modulating lipid profiles and reducing oxidative stress. The esterification with propyl groups may enhance its stability and bioavailability during metabolic processes. Preliminary studies have suggested that 5,8,11,14-Eicosatetraenoic Acid, propyl ester may help in reducing LDL cholesterol levels while maintaining HDL cholesterol levels. This makes it an attractive candidate for further investigation as a potential adjunct therapy in managing hyperlipidemia.

Another promising application is in the field of neuroprotection. Emerging evidence suggests that polyunsaturated fatty acids can cross the blood-brain barrier and influence neuronal function. The specific stereochemistry of (5Z,8Z, 11Z, 14Z)-configurations may enhance interactions with neuronal receptors involved in synaptic transmission and neuroprotection. Research is ongoing to explore whether this compound can mitigate neuroinflammatory responses associated with conditions such as Alzheimer's disease and Parkinson's disease by modulating microglial activation and reducing oxidative damage.

The compound's structural similarity to naturally occurring fatty acids also makes it a valuable tool for studying metabolic pathways. By serving as a substrate or modulator for key enzymes like desaturases and elongases, 5, 8, 11, 14-Eicosatetraenoic Acid, propyl ester can provide insights into how these enzymes contribute to overall lipid homeostasis. Such studies are crucial for developing strategies to combat metabolic disorders such as obesity and type 2 diabetes.

In vitro studies have begun to unravel the mechanistic basis of its biological effects. For example, 5, 8, 11, 14-Eicosatetraenoic Acid, propyl ester has shown potential in inhibiting platelet aggregation by modulating arachidonic acid metabolism—a key step in thrombus formation. This property alone could make it relevant for cardiovascular therapeutics aimed at preventing ischemic events such as myocardial infarction and stroke.

The synthesis of this compound presents an interesting challenge due to its specific stereochemical requirements. Advanced techniques in organic synthesis have enabled chemists to produce enantiomerically pure forms of (5Z, 8Z, 11Z, 14Z)-configurations, which are essential for achieving predictable biological outcomes. Catalytic hydrogenation or metathesis reactions are commonly employed to introduce double bonds at precise positions while maintaining regioselectivity.

Quality control remains paramount when handling this compound for research purposes. Analytical techniques such as gas chromatography-mass spectrometry (GC-MS) or high-performance liquid chromatography (HPLC) are used to confirm purity standards before experimental use. Impurities derived from synthetic intermediates could significantly alter biological activity or introduce off-target effects.

The future direction of research on 5, 8, 11, 14-Eicosatetraenoic Acid, propyl ester hinges on translational studies that bridge laboratory findings with clinical applications. Collaborative efforts between chemists specializing in lipid chemistry and clinicians studying inflammatory or metabolic diseases will be essential for validating these early findings through preclinical models before human trials can be considered.

In conclusion, 5, 8, 11, 14-Eicosatetraenoic Acid, propyl ester(CAS No.,93913-74-7) represents a fascinating subject for biochemical exploration due to its structural complexity and potential biological significance across multiple domains including cardiovascular health,nervous system function,and metabolic regulation.Further investigation into its mechanisms-of-action alongside rigorous synthetic methodologies will pave way towards harnessing its therapeutic potential while ensuring safety efficacy profiles suitable human applications.